![molecular formula C24H25NO4 B10837069 3-[2-(4-phenylmethoxyphenyl)-6,7-dihydro-4H-furo[3,2-c]pyridin-5-yl]butanoic acid](/img/structure/B10837069.png)
3-[2-(4-phenylmethoxyphenyl)-6,7-dihydro-4H-furo[3,2-c]pyridin-5-yl]butanoic acid
Overview
Description
The compound “US9670220, 76” is a fused heterocyclic derivative that acts as a modulator for the sphingosine 1-phosphate receptor 3. This receptor is a bioactive lysophospholipid that elicits diverse physiological effects on most types of cells and tissues .
Preparation Methods
The preparation of “US9670220, 76” involves synthetic routes that include the use of phosphoramidate compounds. The method adopts a crystallization technique to perform separation and purification, ensuring high purity and quality of the compound . Industrial production methods typically involve large-scale synthesis and purification processes to achieve the desired compound with high efficiency and yield.
Chemical Reactions Analysis
“US9670220, 76” undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has significant applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry. It is used as a modulator for the sphingosine 1-phosphate receptor 3, which plays a crucial role in cell proliferation and suppression of apoptosis. This makes it valuable in cancer research and treatment . Additionally, it is used in the development of pharmaceuticals for the treatment of multiple sclerosis .
Mechanism of Action
The mechanism of action of “US9670220, 76” involves its interaction with the sphingosine 1-phosphate receptor 3. This receptor mediates cell proliferation and suppression of apoptosis by binding to the bioactive lysophospholipid sphingosine 1-phosphate. The compound exerts its effects by modulating the receptor’s activity, leading to various physiological responses .
Comparison with Similar Compounds
“US9670220, 76” can be compared with other similar compounds that act as modulators for the sphingosine 1-phosphate receptor. Some of these similar compounds include other fused heterocyclic derivatives and sphingosine 1-phosphate receptor modulators. The uniqueness of “US9670220, 76” lies in its specific binding affinity and efficacy in modulating the receptor’s activity .
Properties
Molecular Formula |
C24H25NO4 |
|---|---|
Molecular Weight |
391.5 g/mol |
IUPAC Name |
3-[2-(4-phenylmethoxyphenyl)-6,7-dihydro-4H-furo[3,2-c]pyridin-5-yl]butanoic acid |
InChI |
InChI=1S/C24H25NO4/c1-17(13-24(26)27)25-12-11-22-20(15-25)14-23(29-22)19-7-9-21(10-8-19)28-16-18-5-3-2-4-6-18/h2-10,14,17H,11-13,15-16H2,1H3,(H,26,27) |
InChI Key |
OBUYLWCGRDYKEQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC(=O)O)N1CCC2=C(C1)C=C(O2)C3=CC=C(C=C3)OCC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[5-Tert-butyl-3-(2,4-dichlorophenyl)-3,4-dihydropyrazol-2-yl]benzoic acid](/img/structure/B10836991.png)
![6-(6-Ethynylpyrazin-2-yl)-1-(6-piperazin-1-ylpyridin-2-yl)pyrazolo[4,3-c]pyridine](/img/structure/B10836996.png)
![2-[[4-Hydroxy-1-[[4-(3-methoxyphenoxy)phenyl]methyl]-6-oxo-2,3-dihydropyridine-5-carbonyl]amino]acetic acid](/img/structure/B10837000.png)
![2-[[4-Hydroxy-6-oxo-1-[[4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methyl]-2,3-dihydropyridine-5-carbonyl]amino]acetic acid](/img/structure/B10837013.png)
![1-[5-(4-Chloro-3,5-dimethoxyphenyl)furan-2-yl]-2-ethoxy-2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)phenyl]ethanone](/img/structure/B10837038.png)
![4-Phenoxy-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine](/img/structure/B10837040.png)
![[(1R,3S)-1-amino-3-[(6S)-6-(3-ethoxypropyl)-5,6,7,8-tetrahydronaphthalen-2-yl]cyclopentyl]methyl dihydrogen phosphate](/img/structure/B10837054.png)
![((1R,3S)-1-amino-3-((R)-2-((pentyloxy)methyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)cyclopentyl)methyl dihydrogen phosphate](/img/structure/B10837057.png)
![1-[3-[4-[3-Fluoro-2-(trifluoromethyl)phenyl]piperidine-1-carbonyl]-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridin-6-yl]ethanone](/img/structure/B10837059.png)
![[(1S,3R)-1-amino-3-[(6R)-6-hexyl-5,6,7,8-tetrahydronaphthalen-2-yl]cyclopentyl]methyl dihydrogen phosphate](/img/structure/B10837061.png)
![1-[3-[4-[3,5-Bis(trifluoromethyl)phenyl]piperidine-1-carbonyl]-1,4,5,7-tetrahydropyrazolo[3,4-c]pyridin-6-yl]ethanone](/img/structure/B10837071.png)
![N-[1-[3-(azetidin-1-yl)-4-benzyl-chroman-6-yl]azetidin-3-yl]-1-methyl-imidazole-4-sulfonamide](/img/structure/B10837076.png)
![N-[4-[(3R,4R,5S)-3-amino-4-hydroxy-5-methylpiperidin-1-yl]pyridin-3-yl]-7-morpholin-4-yl-1,5-naphthyridine-2-carboxamide](/img/structure/B10837079.png)
